Cas no 1135312-07-0 ((1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol
• CAS No: 1135312-07-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 6088044
• PubChem ID: 781600
• Update Time: 2025-06-09

(1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol
• EN300-1948769
• 1135312-07-0
• DTXSID101244278
• (alphaR)-3-Nitro-alpha-(trifluoromethyl)benzenemethanol

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)7(13)5-2-1-3-6(4-5)12(14)15/h1-4,7,13H/t7-/m1/s1
• InChI Key： BCYCXBDVLORUCU-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC=C(C=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol

Chemical Profile of (1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol (CAS No. 1135312-07-0)

CAS No. 1135312-07-0 refers to a specific organic compound, (1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of fluorinated alcohols, a subset of molecules that have been extensively studied for their potential applications in drug development. The presence of both a chiral center and a nitro-substituted aromatic ring makes this molecule particularly interesting from a synthetic and pharmacological perspective.

The stereochemistry of the compound is defined by the (1R) configuration at the carbon atom adjacent to the hydroxyl group. This chirality is a critical factor in pharmaceutical design, as it can profoundly influence the biological activity and pharmacokinetic behavior of a molecule. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds to enhance therapeutic efficacy while minimizing adverse effects. The synthesis of such compounds often requires sophisticated methodologies, including asymmetric hydrogenation or chiral resolution techniques.

The trifluoromethyl group (–CF₃) is another key feature of this compound that contributes to its potential pharmaceutical relevance. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. Specifically, the trifluoromethyl group can increase the metabolic resistance of a molecule to oxidative degradation by enzymes such as cytochrome P450, thereby extending its half-life in vivo. Additionally, fluorine substitution can enhance interactions with biological targets by altering electronic distributions and steric properties.

The 3-nitrophenyl moiety (–NO₂) attached to the ethyl chain introduces further functional diversity. Nitroaromatic compounds are well-documented for their diverse biological activities, ranging from antimicrobial and anti-inflammatory effects to more specialized applications in chemotherapy. The nitro group can participate in hydrogen bonding interactions with biomolecules, influencing both binding affinity and specificity. Moreover, nitro groups can be reduced to amine derivatives under specific conditions, which may open up pathways for further chemical modification or bioconjugation strategies.

Recent research in medicinal chemistry has highlighted the importance of fluorinated alcohols as intermediates or lead compounds in drug discovery. For instance, studies have demonstrated that fluorinated alcohols can serve as effective protease inhibitors by stabilizing transition states through favorable hydrogen bonding interactions. The combination of chirality and fluorination in (1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol positions it as a promising candidate for such applications.

In terms of synthetic methodologies, the preparation of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and enantiopurity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the nitrophenyl group followed by protection-deprotection steps for the hydroxyl functionality. Additionally, asymmetric synthesis techniques could be employed to achieve the desired stereochemical outcome at the chiral center.

The pharmacological potential of (1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol has not yet been exhaustively explored; however, preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological or inflammatory disorders. The interplay between its structural features—chirality, trifluoromethyl group, and nitrophenyl moiety—makes it an intriguing subject for further investigation using computational modeling and experimental validation.

Advances in spectroscopic techniques such as NMR spectroscopy and mass spectrometry have enabled researchers to elucidate the molecular structure and dynamics of complex organic molecules like this one with greater precision. These tools are essential for confirming synthetic success and understanding how structural modifications influence biological activity. Furthermore, computational methods such as molecular docking simulations allow researchers to predict binding affinities and interaction modes with potential targets.

The development of novel drug candidates is an iterative process that often involves collaboration across disciplines—including organic chemistry, medicinal chemistry, biochemistry, and pharmacology—to optimize properties such as potency, selectivity, solubility, and bioavailability. The unique characteristics of (1R)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol make it a valuable building block or scaffold for future drug discovery efforts aimed at addressing unmet medical needs.